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(3aR,4S,9bS)-8-chloro-6-methyl-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-4-carboxylic acid (3aR,4S,9bS)-8-chloro-6-methyl-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-4-carboxylic acid
Brand Name: Vulcanchem
CAS No.: 956629-74-6
VCID: VC21094657
InChI: InChI=1S/C14H14ClNO2/c1-7-5-8(15)6-11-9-3-2-4-10(9)13(14(17)18)16-12(7)11/h2-3,5-6,9-10,13,16H,4H2,1H3,(H,17,18)/t9-,10+,13-/m0/s1
SMILES: CC1=CC(=CC2=C1NC(C3C2C=CC3)C(=O)O)Cl
Molecular Formula: C14H14ClNO2
Molecular Weight: 263.72 g/mol

(3aR,4S,9bS)-8-chloro-6-methyl-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-4-carboxylic acid

CAS No.: 956629-74-6

Cat. No.: VC21094657

Molecular Formula: C14H14ClNO2

Molecular Weight: 263.72 g/mol

* For research use only. Not for human or veterinary use.

(3aR,4S,9bS)-8-chloro-6-methyl-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-4-carboxylic acid - 956629-74-6

Specification

CAS No. 956629-74-6
Molecular Formula C14H14ClNO2
Molecular Weight 263.72 g/mol
IUPAC Name (3aR,4S,9bS)-8-chloro-6-methyl-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-4-carboxylic acid
Standard InChI InChI=1S/C14H14ClNO2/c1-7-5-8(15)6-11-9-3-2-4-10(9)13(14(17)18)16-12(7)11/h2-3,5-6,9-10,13,16H,4H2,1H3,(H,17,18)/t9-,10+,13-/m0/s1
Standard InChI Key QGBJKSXGAYOVCU-CWSCBRNRSA-N
Isomeric SMILES CC1=CC(=CC2=C1N[C@@H]([C@H]3[C@@H]2C=CC3)C(=O)O)Cl
SMILES CC1=CC(=CC2=C1NC(C3C2C=CC3)C(=O)O)Cl
Canonical SMILES CC1=CC(=CC2=C1NC(C3C2C=CC3)C(=O)O)Cl

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